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Compound of Interest

Compound Name: N-Methylbenzylamine

Cat. No.: B140818 Get Quote

Essential Safety and Handling Guide for N-
Methylbenzylamine
This guide provides critical safety and logistical information for laboratory professionals

handling N-Methylbenzylamine. Adherence to these protocols is essential for ensuring

personal safety and proper disposal.

N-Methylbenzylamine is a combustible liquid that can cause severe skin burns and eye

damage.[1][2][3] It is harmful if swallowed and can cause serious irritation to the respiratory

tract.[1][2] Chronic exposure may lead to similar effects as acute exposure.[1]

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is mandatory to minimize exposure. The following

table summarizes the recommended PPE for handling N-Methylbenzylamine.
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PPE Category Item Specification

Eye Protection Safety Goggles
Chemical splash goggles are

required.[1][4]

Face Shield
Recommended when there is

a risk of splashing.[5]

Hand Protection Chemical-Resistant Gloves

Nitrile, neoprene, or PVC

gloves are suitable.[5] Always

inspect gloves for integrity

before use.

Body Protection Laboratory Coat

A flame-resistant lab coat

should be worn and kept fully

buttoned.[5]

Protective Clothing

Wear impervious clothing, long

pants, and closed-toe shoes to

prevent skin contact.[4][5]

Respiratory Protection Respirator

A NIOSH/MSHA or European

Standard EN 149 approved

respirator should be used if

ventilation is inadequate or if

vapors are present.[1][4]

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach is crucial for safely handling N-Methylbenzylamine.

Preparation:

Ensure that an eyewash station and safety shower are readily accessible.[1]

Work in a well-ventilated area, preferably within a chemical fume hood.[2][4]

Ground and bond containers when transferring the material to prevent static discharge.[1]
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Handling:

Avoid contact with skin, eyes, and clothing.[1][2]

Do not breathe in vapor or mist.[1]

Use non-sparking tools to prevent ignition.[2]

Keep the container tightly closed when not in use.[1]

Do not eat, drink, or smoke in the handling area.[2]

Storage:

Store in a cool, dry, and well-ventilated area away from sources of ignition and

incompatible substances like strong oxidizing agents and acids.[1][6]

Keep containers tightly closed.[1]

Store in a corrosives area.[6]

Disposal Plan
Proper disposal of N-Methylbenzylamine and its contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Classification: Chemical waste generators must determine if the discarded chemical is

classified as hazardous waste according to US EPA guidelines (40 CFR Parts 261.3) and

consult state and local regulations.[1]

Waste Collection: Collect all waste materials, including contaminated gloves and labware, in

a designated and properly labeled hazardous waste container.[5]

Disposal Procedure: Dispose of the contents and container at an approved waste disposal

plant.[2][6][7] Do not mix with other waste.[7]

Emergency Procedures
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

Skin Contact: Remove all contaminated clothing and shoes immediately. Flush skin with

plenty of water for at least 15 minutes. Seek medical aid.[1]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek medical attention.[1][2]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, give 2-4 cupfuls of

milk or water. Seek immediate medical attention.[1]

Spills: Absorb the spill with inert material (e.g., vermiculite, sand, or earth) and place it in a

suitable container for disposal.[1][4] Remove all sources of ignition and provide ventilation.[1]
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Caption: Workflow for the safe handling and disposal of N-Methylbenzylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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